Cas no 88061-31-8 (Butanamide, N-(3,5-diethyl-1,2-dihydro-2-oxo-6-propyl-4-pyridinyl)-)

Butanamide, N-(3,5-diethyl-1,2-dihydro-2-oxo-6-propyl-4-pyridinyl)- structure
88061-31-8 structure
Product Name:Butanamide, N-(3,5-diethyl-1,2-dihydro-2-oxo-6-propyl-4-pyridinyl)-
CAS No:88061-31-8
MF:C16H26N2O2
MW:278.389844417572
CID:646889
PubChem ID:13146822
Update Time:2025-04-19

Butanamide, N-(3,5-diethyl-1,2-dihydro-2-oxo-6-propyl-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, N-(3,5-diethyl-1,2-dihydro-2-oxo-6-propyl-4-pyridinyl)-
    • N-(3,5-diethyl-2-oxo-6-propyl-1H-pyridin-4-yl)butanamide
    • N-(3,5-Diethyl-2-oxo-6-propyl-1,2-dihydropyridin-4-yl)butanamide
    • 88061-31-8
    • DTXSID90521875
    • Inchi: 1S/C16H26N2O2/c1-5-9-13-11(7-3)15(18-14(19)10-6-2)12(8-4)16(20)17-13/h5-10H2,1-4H3,(H2,17,18,19,20)
    • InChI Key: MGIHMSHYFWLLJC-UHFFFAOYSA-N
    • SMILES: O=C1C(CC)=C(C(CC)=C(CCC)N1)NC(CCC)=O

Computed Properties

  • Exact Mass: 278.199428076g/mol
  • Monoisotopic Mass: 278.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 58.2Ų

Butanamide, N-(3,5-diethyl-1,2-dihydro-2-oxo-6-propyl-4-pyridinyl)- Related Literature

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